4-(Cyanosulfanyl)-3-nitrobenzoic acid
4-(Cyanosulfanyl)-3-nitrobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
6083-79-0
VCID:
VC0511330
InChI:
InChI=1S/C8H4N2O4S/c9-4-15-7-2-1-5(8(11)12)3-6(7)10(13)14/h1-3H,(H,11,12)
SMILES:
C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])SC#N
Molecular Formula:
C8H4N2O4S
Molecular Weight:
224.2g/mol
4-(Cyanosulfanyl)-3-nitrobenzoic acid
CAS No.: 6083-79-0
Main Products
VCID: VC0511330
Molecular Formula: C8H4N2O4S
Molecular Weight: 224.2g/mol
| CAS No. | 6083-79-0 |
|---|---|
| Product Name | 4-(Cyanosulfanyl)-3-nitrobenzoic acid |
| Molecular Formula | C8H4N2O4S |
| Molecular Weight | 224.2g/mol |
| IUPAC Name | 3-nitro-4-thiocyanatobenzoic acid |
| Standard InChI | InChI=1S/C8H4N2O4S/c9-4-15-7-2-1-5(8(11)12)3-6(7)10(13)14/h1-3H,(H,11,12) |
| Standard InChIKey | HQDASRYDGNESOF-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])SC#N |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])SC#N |
| PubChem Compound | 25235986 |
| Last Modified | Nov 13 2021 |
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